Cas no 56912-21-1 (3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dioctyl ester)

• Product Name: 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dioctyl ester
• CAS No: 56912-21-1
• MF: C₂₅H₄₃NO₄
• MW: 421.613228082657
• CID: 347396
• PubChem ID: 12237334
• Update Time: 2025-04-19

3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dioctyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dioctyl ester
• dioctyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• DTXSID70481807
• 56912-21-1
• SCHEMBL8998715

• Inchi： 1S/C25H43NO4/c1-5-7-9-11-13-15-17-29-24(27)22-19-23(21(4)26-20(22)3)25(28)30-18-16-14-12-10-8-6-2/h26H,5-19H2,1-4H3
• InChI Key： UHFPEWBQJPWCKG-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)NC(C)=C(C(=O)OCCCCCCCC)C1)=O)CCCCCCCC

Computed Properties

• Exact Mass: 421.31939
• Monoisotopic Mass: 421.31920885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63